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Compound of Interest

Compound Name: uPSEM792 hydrochloride

Cat. No.: B2678845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive guide for utilizing uPSEM792 hydrochloride
in behavioral research. uPSEM792 hydrochloride is a potent and selective agonist for the

Pharmacologically Selective Actuator Module (PSAM) system, specifically targeting PSAM4-

GlyR (an inhibitory ion channel) and PSAM4-5HT3 (an activating ion channel). This technology

allows for precise temporal control of neuronal activity in genetically defined cell populations,

offering a powerful tool to investigate the neural circuits underlying behavior.

Important Note: uPSEM792 hydrochloride is an agonist for the PSAM/PSEM chemogenetic

system, not the DREADD (Designer Receptors Exclusively Activated by Designer Drugs)

system. It should be used in animals expressing the corresponding PSAM4 chimeric receptors.

Mechanism of Action
The PSAM4 system is based on a chimeric ion channel composed of the ligand-binding

domain of the α7 nicotinic acetylcholine receptor, which has been mutated to be insensitive to

acetylcholine but highly sensitive to Pharmacologically Selective Effector Molecules (PSEMs)

like uPSEM792. This modified ligand-binding domain is fused to the ion pore domain of either

the glycine receptor (GlyR) or the serotonin type 3 receptor (5-HT3).
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PSAM4-GlyR (Inhibitory): The GlyR ion pore is a chloride (Cl-) channel. Activation of

PSAM4-GlyR by uPSEM792 leads to an influx of chloride ions, hyperpolarizing the neuron

and causing robust inhibition of neuronal activity.

PSAM4-5HT3 (Activating): The 5-HT3 receptor ion pore is a non-selective cation channel.

Activation of PSAM4-5HT3 by uPSEM792 allows the influx of positive ions (e.g., Na+, K+,

Ca2+), leading to depolarization and neuronal activation.

Data Presentation
uPSEM792 Hydrochloride Properties

Property Value Reference

Molecular Formula C₁₄H₁₅N₃O・HCl Manufacturer's Data

Molecular Weight 277.75 g/mol Manufacturer's Data

Solubility Soluble in water Manufacturer's Data

Storage Store at -20°C Manufacturer's Data
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General Considerations for uPSEM792 Hydrochloride
Administration

Vehicle: uPSEM792 hydrochloride is water-soluble and can be dissolved in sterile saline

(0.9% NaCl).

Dose-Response: It is crucial to perform a dose-response study for any new behavioral

paradigm to determine the optimal dose for the desired effect without inducing off-target

effects. Based on existing data, a starting range of 0.1 - 3 mg/kg (i.p.) is recommended for

mice.

Timing: The onset of action and duration of effect should be characterized for each specific

experimental setup. The behavioral effects of uPSEM792 have been observed to last for 3-4

hours in mice.[1]

Controls: Appropriate control groups are essential. These should include:

Animals expressing the PSAM4 receptor but receiving a vehicle injection.

Wild-type animals (not expressing the PSAM4 receptor) receiving a uPSEM792
hydrochloride injection to control for any potential off-target effects of the compound.

Behavioral Assay Protocols
Rotational Behavior Assay (for Unilateral Neuronal
Inhibition)
This assay is used to assess the functional consequences of unilateral silencing of motor-

related brain regions, such as the substantia nigra pars reticulata (SNr).

Protocol:

Animal Model: Mice with unilateral expression of PSAM4-GlyR in the target brain region

(e.g., SNr).

Apparatus: A circular open field arena.
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Procedure: a. Habituate the mice to the testing room for at least 30 minutes before the

experiment. b. Administer uPSEM792 hydrochloride (starting dose of 1 mg/kg, i.p.) or

vehicle. c. Place the mouse in the center of the open field arena. d. Record the number of full

360° contralateral (away from the side of injection) and ipsilateral (towards the side of

injection) rotations for a defined period (e.g., 30-60 minutes).

Data Analysis: Calculate the net contralateral rotations (contralateral rotations - ipsilateral

rotations). A significant increase in net contralateral rotations in the uPSEM792 group

compared to the vehicle group indicates successful neuronal inhibition.

Open Field Test (for Locomotor Activity and Anxiety-Like
Behavior)
This test assesses general locomotor activity and anxiety-like behavior in a novel environment.

[3][4][5][6][7]

Protocol:

Animal Model: Mice expressing either PSAM4-GlyR or PSAM4-5HT3 in a brain region

hypothesized to modulate locomotion or anxiety.

Apparatus: A square or circular arena with automated tracking software. The arena is

typically divided into a central zone and a peripheral zone.

Procedure: a. Habituate mice to the testing room for at least 30 minutes. b. Administer

uPSEM792 hydrochloride or vehicle. The timing of administration before the test should be

determined based on pilot studies (a 15-30 minute pre-treatment period is a common starting

point). c. Gently place the mouse in the center of the open field. d. Allow the mouse to

explore the arena for a set duration (typically 5-10 minutes).

Data Analysis:

Locomotor Activity: Total distance traveled, average velocity.

Anxiety-Like Behavior: Time spent in the center zone, number of entries into the center

zone, latency to enter the center zone.
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Elevated Plus Maze (for Anxiety-Like Behavior)
This assay is based on the conflict between the innate tendency of rodents to explore a novel

environment and their aversion to open, elevated spaces.[2][8][9][10][11]

Protocol:

Animal Model: Mice expressing PSAM4-GlyR or PSAM4-5HT3 in brain regions implicated in

anxiety.

Apparatus: A plus-shaped maze elevated from the floor, with two open arms and two

enclosed arms.

Procedure: a. Habituate mice to the testing room under dim lighting conditions for at least 30

minutes. b. Administer uPSEM792 hydrochloride or vehicle (e.g., 15-30 minutes before the

test). c. Place the mouse in the center of the maze, facing an open arm. d. Allow the mouse

to explore the maze for 5 minutes.

Data Analysis:

Percentage of time spent in the open arms.

Percentage of entries into the open arms.

Total number of arm entries (as a measure of general activity).

Fear Conditioning (for Learning and Memory)
This test assesses associative fear learning and memory.[12][13][14][15][16]

Protocol:

Animal Model: Mice expressing PSAM4-GlyR or PSAM4-5HT3 in brain regions involved in

fear learning and memory (e.g., amygdala, hippocampus, prefrontal cortex).

Apparatus: A fear conditioning chamber with a grid floor for delivering a mild foot-shock, a

speaker for auditory cues, and a video camera to record freezing behavior.
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Procedure:

Day 1: Conditioning: a. Habituate the mouse to the chamber for a baseline period (e.g., 2

minutes). b. Present a neutral conditioned stimulus (CS), such as a tone (e.g., 30

seconds, 80 dB). c. At the end of the CS, deliver a mild, brief unconditioned stimulus (US),

such as a foot-shock (e.g., 0.5-0.7 mA, 2 seconds). d. Repeat the CS-US pairing for a set

number of trials (e.g., 3-5 times) with an inter-trial interval. e. uPSEM792 hydrochloride
or vehicle can be administered before this session to assess its effect on fear acquisition.

Day 2: Contextual Fear Test: a. Place the mouse back into the same conditioning chamber

without presenting the CS or US. b. Record freezing behavior for a set period (e.g., 5

minutes).

Day 3: Cued Fear Test: a. Place the mouse in a novel context (different shape, flooring,

and odor). b. After a baseline period, present the CS (tone) without the US. c. Record

freezing behavior during the CS presentation. d. uPSEM792 hydrochloride or vehicle can

be administered before the contextual or cued fear tests to assess its effect on fear

memory retrieval and expression.

Data Analysis: The primary measure is the percentage of time the mouse spends freezing.

Social Interaction Test (for Sociability)
This assay assesses the natural tendency of mice to interact with a novel conspecific.[17][18]

[19][20][21]

Protocol:

Animal Model: Mice expressing PSAM4-GlyR or PSAM4-5HT3 in brain regions that regulate

social behavior.

Apparatus: A three-chambered arena. One side chamber contains a novel mouse (stranger)

enclosed in a wire cage, and the other side chamber contains an empty wire cage.

Procedure:
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Habituation: Place the test mouse in the center chamber and allow it to explore all three

chambers for 10 minutes.

Sociability Test: Place a stranger mouse in one of the wire cages and an empty wire cage

in the other. Place the test mouse in the center chamber and allow it to explore for 10

minutes.

uPSEM792 hydrochloride or vehicle should be administered prior to the sociability test.

Data Analysis:

Time spent in the chamber with the stranger mouse versus the chamber with the empty

cage.

Time spent actively sniffing the wire cage containing the stranger mouse versus the empty

cage.

Visualization of Signaling Pathways and
Experimental Workflows

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b2678845?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activating Pathway: PSAM4-5HT3
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Caption: Activating signaling pathway of PSAM4-5HT3.
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Inhibitory Pathway: PSAM4-GlyR
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Caption: Inhibitory signaling pathway of PSAM4-GlyR.
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General Experimental Workflow

Animal Preparation
(PSAM4 Receptor Expression)

Habituation to Testing Room

uPSEM792 or Vehicle Injection

Behavioral Assay

Data Collection & Analysis

Click to download full resolution via product page

Caption: General workflow for behavioral experiments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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